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Compound of Interest

4-Fluoro-2-methylphenylboronic
Compound Name: d
aci

Cat. No.: B162142

An In-depth Technical Guide to 4-Fluoro-2-methylphenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction

4-Fluoro-2-methylphenylboronic acid is a versatile synthetic intermediate that holds
significant importance in the fields of medicinal chemistry, organic synthesis, and materials
science.[1] As a substituted arylboronic acid, its primary utility lies in the palladium-catalyzed
Suzuki-Miyaura cross-coupling reaction, a cornerstone of modern carbon-carbon bond
formation.[1][2] The presence of a fluorine atom and a methyl group on the phenyl ring
enhances its reactivity and selectivity, making it a valuable building block for complex molecular
architectures.[1] This guide provides a comprehensive overview of its physical and chemical
properties, applications, experimental protocols, and safety considerations.

Physical and Chemical Properties

4-Fluoro-2-methylphenylboronic acid is typically a white to slightly yellow crystalline powder.
[1] It is stable under standard ambient conditions and is soluble in various organic solvents.[1]

[3]

Quantitative Data Summary
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The key physical and chemical identifiers for 4-Fluoro-2-methylphenylboronic acid are
summarized in the table below for quick reference.

Property Value Reference
CAS Number 139911-29-8 [1]
Molecular Formula C7HsBFO2 [1][4]
Molecular Weight 153.95 g/mol [1][5]

White to slightly yellow
Appearance , [1]
crystalline powder

Melting Point 191-201 °C [1]
IQMLIVUHMSIOQP-

InChl Key Q Q
UHFFFAOYSA-N

SMILES Cclcc(F)ceclB(0)O

Room temperature, keep in a
Storage _ . [1][3]
dry, tightly closed container

Stability and Reactivity

The compound is generally stable but should be handled in accordance with good industrial
hygiene and safety practices.[3] It is incompatible with strong oxidizing agents and acids.[3]
Thermal decomposition may produce hazardous substances, including carbon oxides, boron
oxides, and gaseous hydrogen fluoride.[3]

Core Reactivity: The Suzuki-Miyaura Coupling

The paramount chemical application of 4-Fluoro-2-methylphenylboronic acid is its
participation in the Suzuki-Miyaura cross-coupling reaction.[1] This reaction facilitates the
formation of a carbon-carbon bond between the boronic acid and an organic halide or triflate,
catalyzed by a palladium(0) complex. The catalytic cycle involves three key steps: oxidative
addition of the organic halide to the Pd(0) catalyst, transmetalation with the boronate species
(formed by the activation of the boronic acid with a base), and reductive elimination to yield the
final product and regenerate the Pd(0) catalyst.[6][7]

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b162142?utm_src=pdf-body
https://www.chemimpex.com/products/40290
https://www.chemimpex.com/products/40290
https://www.echemi.com/products/pd180930100359-4-fluoro-2-methylphenylboronic-acid.html
https://www.chemimpex.com/products/40290
https://www.medchemexpress.com/4-fluoro-2-methylphenylboronic-acid.html
https://www.chemimpex.com/products/40290
https://www.chemimpex.com/products/40290
https://www.chemimpex.com/products/40290
https://www.fishersci.com/store/msds?partNumber=AC367940050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC367940050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC367940050&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC367940050&countryCode=US&language=en
https://www.benchchem.com/product/b162142?utm_src=pdf-body
https://www.chemimpex.com/products/40290
https://www.organic-chemistry.org/namedreactions/suzuki-coupling.shtm
https://www.rose-hulman.edu/~brandt/OrganicLab/Suzuki_Cross-coupling_procedure.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b162142?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BH@ Foundational & Exploratory

Check Availability & Pricing

R-X
Aryl Halide POLz o .

Oxidative ) h )
Addition Transmetalation Reductive

Elimination

R2-B(OH): . ] RBOH | o _
Sase R-Pd(llL2-X > RUPd(La-R
Coupled Product

Figure 1: Catalytic Cycle of the Suzuki-Miyaura Reaction
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Figure 2: Key Application Areas
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1. Reagent Assembly
- Boronic Acid
- Aryl Halide
- Palladium Catalyst
- Base

;

2. Reaction Setup

- Add degassed solvent
- Heat under N2 atmosphere

3. Reaction Monitoring
-TLC/ GC-MS

4. Aqueous Work-up
- Quench reaction
- Extract with organic solvent

5. Purification
- Dry and concentrate
- Column Chromatography

Pure Biaryl Product

Figure 3: General Workflow for a Suzuki Coupling Reaction

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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